Cas no 5425-42-3 ({(3-methylthiophen-2-yl)methylideneamino}thiourea)

• Product Name: {(3-methylthiophen-2-yl)methylideneamino}thiourea
• CAS No: 5425-42-3
• MF: C₇H₉N₃S₂
• MW: 199.296458005905
• CID: 386202
• PubChem ID: 5426894
• Update Time: 2025-04-19

{(3-methylthiophen-2-yl)methylideneamino}thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[(3-methyl-2-thienyl)methylene]-
• [(3-methylthiophen-2-yl)methylideneamino]thiourea
• {(3-methylthiophen-2-yl)methylideneamino}thiourea
• NSC12759
• NSC-12759
• CHEMBL4211350
• AKOS003407785
• 5425-42-3
• 2-[(3-Methyl-2-thienyl)methylene]hydrazinecarbothioamide

• Inchi： 1S/C7H9N3S2/c1-5-2-3-12-6(5)4-9-10-7(8)11/h2-4H,1H3,(H3,8,10,11)/b9-4+
• InChI Key： KZBSGHRWKGELTI-RUDMXATFSA-N
• SMILES： S1C=CC(C)=C1/C=N/NC(N)=S

Computed Properties

• Exact Mass: 199.02397
• Monoisotopic Mass: 199.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides